molecular formula C25H23N3O2S B290034 2-{[3-cyano-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide

2-{[3-cyano-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide

Cat. No. B290034
M. Wt: 429.5 g/mol
InChI Key: IICDMQRKYHGZPW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{[3-cyano-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research. This compound has been synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. In

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[3-cyano-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide in lab experiments is its potency as an inhibitor of HDACs and BRDs. This makes it a valuable tool for studying the role of these enzymes in various cellular processes. However, one of the limitations of using this compound is its potential toxicity. Studies have shown that high concentrations of this compound can be toxic to cells, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 2-{[3-cyano-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide. One area of interest is its potential as a therapeutic agent for the treatment of cancer and other diseases. Further studies are needed to determine the optimal dosage and delivery method for this compound. Another potential future direction is the development of more potent and selective inhibitors of HDACs and BRDs based on the structure of this compound. Additionally, studies are needed to determine the long-term effects of this compound on cellular processes and its potential for toxicity in vivo.
In conclusion, 2-{[3-cyano-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide is a chemical compound that has potential applications in medical research. Its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments have been studied. Further research is needed to determine its potential as a therapeutic agent and to develop more potent and selective inhibitors based on its structure.

Synthesis Methods

The synthesis of 2-{[3-cyano-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide involves the reaction of 2-chloro-N-(4-methylphenyl)acetamide with 3-cyano-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]pyridine-2-thiol in the presence of a base. The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at an elevated temperature. The product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

2-{[3-cyano-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide has been studied for its potential applications in medical research. One of the main areas of interest is its mechanism of action. Studies have shown that this compound acts as a potent inhibitor of certain enzymes such as histone deacetylases (HDACs) and bromodomain-containing proteins (BRDs). These enzymes are involved in various cellular processes such as gene expression, cell cycle regulation, and DNA repair. Inhibition of these enzymes has been shown to have therapeutic potential in the treatment of various diseases such as cancer, neurodegenerative disorders, and inflammatory diseases.
Biochemical and Physiological Effects:
Studies have also shown that 2-{[3-cyano-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide has several biochemical and physiological effects. The compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to reduce inflammation and oxidative stress in various cell types. Additionally, this compound has been shown to improve cognitive function in animal models of neurodegenerative diseases.

properties

Molecular Formula

C25H23N3O2S

Molecular Weight

429.5 g/mol

IUPAC Name

2-[[3-cyano-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl]-N-(4-methylphenyl)acetamide

InChI

InChI=1S/C25H23N3O2S/c1-16-6-10-18(11-7-16)27-23(29)15-31-25-21(14-26)24(20-4-3-5-22(20)28-25)17-8-12-19(30-2)13-9-17/h6-13H,3-5,15H2,1-2H3,(H,27,29)

InChI Key

IICDMQRKYHGZPW-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(CCC3)C(=C2C#N)C4=CC=C(C=C4)OC

Canonical SMILES

CC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(CCC3)C(=C2C#N)C4=CC=C(C=C4)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.